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Compound of Interest

Compound Name: trans-2-Hexenyl acetate

CAS No.: 2497-18-9

Cat. No.: B1223535

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Core Chemical Identity
trans-2-Hexenyl acetate, also known as (E)-2-hexen-1-yl acetate, is an organic compound

classified as an ester. Its distinct chemical structure is the foundation of its characteristic

properties and reactivity.

Key Identifiers and Properties:
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Identifier Value Source

CAS Number 2497-18-9 [1][2]

Molecular Formula C₈H₁₄O₂ [1][3][4]

Molecular Weight 142.20 g/mol [2][4][5]

Appearance Colorless to pale yellow liquid [4][6]

Boiling Point 165-166 °C [1][4]

Density
Approximately 0.898 g/mL at

25 °C
[1]

Synonyms

Acetic acid trans-2-hexenyl

ester, (E)-2-hexen-1-yl acetate,

Hexenyl trans-2 acetate

[3][5]

The Chemical Abstracts Service (CAS) number is a unique identifier, crucial for unambiguous

identification in research and regulatory contexts. The molecular formula and weight are

fundamental for stoichiometric calculations in synthesis and for analytical characterization.

Section 2: Synthesis and Mechanistic Insights
The industrial synthesis of trans-2-Hexenyl acetate is a prime example of esterification. This

reaction typically involves the acid-catalyzed reaction of trans-2-hexen-1-ol with acetic

anhydride or acetic acid.

Experimental Protocol: Fischer Esterification of trans-2-
Hexen-1-ol
This protocol outlines a standard laboratory-scale synthesis.

Materials:

trans-2-Hexen-1-ol

Acetic anhydride
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Sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Distillation apparatus

Separatory funnel

Procedure:

In a round-bottom flask, combine one molar equivalent of trans-2-Hexen-1-ol with 1.2 molar

equivalents of acetic anhydride.

Slowly add a catalytic amount of concentrated sulfuric acid while stirring and cooling the

mixture in an ice bath.

Allow the reaction to proceed at room temperature for several hours, monitoring its progress

via thin-layer chromatography (TLC).

Upon completion, quench the reaction by carefully adding it to a saturated sodium

bicarbonate solution to neutralize the excess acid.

Transfer the mixture to a separatory funnel and extract the aqueous layer with a suitable

organic solvent, such as diethyl ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the crude product by fractional distillation to obtain pure trans-2-Hexenyl acetate.

Causality in Experimental Choices: The use of excess acetic anhydride drives the equilibrium

of the esterification reaction towards the product side, maximizing the yield. The catalytic

amount of sulfuric acid protonates the carbonyl oxygen of the acetic anhydride, making it more
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electrophilic and susceptible to nucleophilic attack by the alcohol. The final purification by

distillation is essential to remove any unreacted starting materials and byproducts, ensuring a

high-purity final product.

Visualizing the Synthesis Workflow
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Reactants & Catalyst

Reaction & Workup

Purification
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4. Solvent Removal

Fractional Distillation

5. Purification

Pure trans-2-Hexenyl Acetate
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Caption: Workflow for the synthesis of trans-2-Hexenyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1223535/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-trans-2-hexenyl-acetate
https://www.benchchem.com/product/b1223535/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-trans-2-hexenyl-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223535?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 3: Applications in Research and Industry
trans-2-Hexenyl acetate is a versatile compound with applications spanning multiple sectors,

primarily due to its characteristic fruity and green aroma.

Flavor and Fragrance Industry: It is a key component in the formulation of artificial fruit

flavors, particularly apple and pear, and is used to impart fresh, green notes to perfumes and

cosmetics.[3][4]

Organic Synthesis: In a research and development context, it serves as a valuable starting

material or intermediate for the synthesis of more complex molecules.[3] Its double bond and

ester functional group offer multiple sites for chemical modification, making it a useful

building block in the creation of novel pharmaceuticals and agrochemicals.[3]

Food Preservation: Emerging research is exploring its antimicrobial properties for potential

use as a natural alternative to synthetic preservatives in perishable food products, thereby

extending their shelf life.[3]

Section 4: Analytical Characterization and Quality
Control
Ensuring the purity and identity of trans-2-Hexenyl acetate is paramount for its application,

especially in the food and fragrance industries. A combination of analytical techniques is

employed for comprehensive quality control.

Analytical Techniques:
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Technique Purpose

Gas Chromatography (GC)
To determine the purity of the compound and

identify any volatile impurities.

Mass Spectrometry (MS)

To confirm the molecular weight and

fragmentation pattern, verifying the compound's

identity.

Nuclear Magnetic Resonance (NMR)

Spectroscopy

To elucidate the precise molecular structure,

including the stereochemistry of the double

bond.

Fourier-Transform Infrared (FTIR) Spectroscopy

To identify the characteristic functional groups,

such as the ester carbonyl and the C=C double

bond.

This multi-faceted analytical approach provides a self-validating system for the quality control of

trans-2-Hexenyl acetate, ensuring it meets the stringent requirements for its intended

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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